Cas no 3336-16-1 (2-Chloro-4-hydroxybenzonitrile)
3336-16-1 structure
Product Name:2-Chloro-4-hydroxybenzonitrile
CAS No:3336-16-1
MF:C7H4ClNO
MW:153.565760612488
MDL:MFCD00052185
CID:303807
PubChem ID:592797
Update Time:2025-04-19
2-Chloro-4-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-hydroxybenzonitrile
- Benzonitrile,2-chloro-4-hydroxy-
- 2-Chlor-4-hydroxybenzonitril
- 2-chloro-4-hydroxybenzenecarbonitrile
- 2-chloro-4-hydroxy-benzonitrile
- 3-chloro-4-cyano phenol
- HO(3-Cl,4-CN)Ph
- EN300-170034
- 3336-16-1
- CL8161
- AC-26121
- 2-Chloro-4-hydroxybenzonitrile, 98%
- DTXSID80343866
- FT-0611779
- TS-02048
- InChI=1/C7H4ClNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10
- A21036
- AMY16055
- MFCD00052185
- Chloro-4-hydroxybenzonitrile;2-Chloro-4-hydroxybenzonitrile
- Benzonitrile, 2-chloro-4-hydroxy-
- 2-chloro-4-hydroxy benzonitrile
- SCHEMBL473963
- SY045492
- CS-W008114
- J-019159
- 3-Chloro-4-cyanophenol
- AKOS009156698
- DB-068811
-
- MDL： MFCD00052185
- Inchi： 1S/C7H4ClNO/c8-7-3-6(10)2-1-5(7)4-9/h1-3,10H
- InChI Key： BDDVAWDNVWLHDQ-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C#N)O
Computed Properties
- Exact Mass: 152.99800
- Monoisotopic Mass: 152.9981414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 160 °C (dec.) (lit.)
- Boiling Point: 323.2°C at 760 mmHg
- PSA: 44.02000
- LogP: 1.91728
- Solubility: Not determined
2-Chloro-4-hydroxybenzonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302,H312,H315,H319,H332,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： 26-37/39
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,Room Temperature
- Risk Phrases：R20/21/22
2-Chloro-4-hydroxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-4-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 068204-1g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 97% | 1g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 068204-5g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 97% | 5g |
￡64.00 | 2022-03-01 | |
| Fluorochem | 068204-10g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 97% | 10g |
￡104.00 | 2022-03-01 | |
| Fluorochem | 068204-25g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 97% | 25g |
￡191.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123974-25g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 98% | 25g |
¥1260.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C123974-5g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 98% | 5g |
¥325.90 | 2023-09-03 | |
| Alichem | A014002556-250mg |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A014002556-500mg |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 97% | 500mg |
$847.60 | 2023-09-02 | |
| Alichem | A014002556-1g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R005914-25g |
2-Chloro-4-hydroxybenzonitrile |
3336-16-1 | 98% | 25g |
￥757 | 2024-05-24 |
2-Chloro-4-hydroxybenzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3336-16-1)2-Chloro-4-hydroxybenzonitrile
Order Number:A21036
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):157.0
Email:sales@amadischem.com
2-Chloro-4-hydroxybenzonitrile Related Literature
-
Sarah E. Skerratt,James E. J. Mills,Jayesh Mistry Med. Chem. Commun. 2013 4 244
-
R. Ian Storer,Robert M. Owen,Andy Pike,Caroline L. Benn,Emma Armstrong,David C. Blakemore,Magda Bictash,Kathryn Costelloe,Emma Impey,Philip H. Milliken,Elisabeth Mortimer-Cassen,Hannah J. Pearce,Benjamin Pibworth,Gianna Toschi Med. Chem. Commun. 2016 7 1587
3336-16-1 (2-Chloro-4-hydroxybenzonitrile) Related Products
- 127666-99-3(2-Chloro-4-methoxybenzonitrile)
- 38902-70-4(Benzonitrile,2,6-dichloro-3,4-dihydroxy-)
- 127667-00-9(2-Chloro-5-methoxybenzonitrile)
- 188774-56-3(2-Chloro-5-hydroxybenzonitrile)
- 51786-11-9(2-Chloro-3-hydroxybenzonitrile)
- 1261958-08-0(4-(4-Chloro-3-cyanophenyl)phenol)
- 30482-87-2(2,6-Dichloro-4-methoxybenzonitrile)
- 473923-97-6(3-Chloro-5-hydroxybenzonitrile)
- 117654-16-7(Benzonitrile,6-chloro-2,3-dihydroxy-)
- 89999-90-6(2-Chloro-6-hydroxybenzonitrile)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3336-16-1)2-Chloro-4-hydroxybenzonitrile
Purity:99%
Quantity:25g
Price ($):157.0